![molecular formula C14H20N2O3 B5701992 N-(2,4-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide](/img/structure/B5701992.png)
N-(2,4-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide
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Overview
Description
N-(2,4-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide, also known as DMAA, is a synthetic compound that has gained popularity in the scientific research community due to its potential applications in various fields. DMAA is a white crystalline powder that is soluble in organic solvents and is commonly used as a research chemical.
Mechanism of Action
The exact mechanism of action of N-(2,4-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide is not fully understood, but it is believed to act as a stimulant by increasing the release of neurotransmitters, such as dopamine and norepinephrine, in the brain. This compound also acts as a vasoconstrictor, which can increase blood pressure and heart rate.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including increased energy, improved focus and concentration, and enhanced athletic performance. This compound has also been shown to increase blood pressure and heart rate, which can be dangerous in individuals with pre-existing cardiovascular conditions.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide has several advantages for use in laboratory experiments, including its stability and solubility in organic solvents. However, this compound also has several limitations, including its potential toxicity and the need for caution when handling the compound.
Future Directions
There are several future directions for research involving N-(2,4-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide, including further studies on its mechanism of action and potential therapeutic applications. Additionally, research could focus on developing safer and more effective analogs of this compound for use in scientific research. Further studies could also investigate the potential risks associated with this compound use and explore ways to minimize these risks.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained popularity in the scientific research community due to its potential applications in various fields. This compound has been extensively studied for its pharmacological properties and has been shown to have various biochemical and physiological effects. While this compound has several advantages for use in laboratory experiments, caution should be exercised when handling the compound due to its potential toxicity. Future research could focus on further elucidating the mechanism of action of this compound and exploring its potential therapeutic applications.
Synthesis Methods
N-(2,4-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide can be synthesized using various methods, including the reaction of 2,4-dimethoxybenzaldehyde with pyrrolidine and acetic anhydride. This reaction results in the formation of this compound as a product, which can be purified using various techniques, such as recrystallization and chromatography.
Scientific Research Applications
N-(2,4-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide has been extensively studied for its potential applications in various fields of scientific research, including pharmacology, biochemistry, and neuroscience. This compound has been shown to possess various pharmacological properties, including sympathomimetic, vasoconstrictor, and bronchodilator effects.
Properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-pyrrolidin-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-18-11-5-6-12(13(9-11)19-2)15-14(17)10-16-7-3-4-8-16/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWHQUFYETMZFNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CN2CCCC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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